2-(1-Prop-2-enoylazetidin-3-yl)acetonitrile

• IUPAC Name: 2-(1-prop-2-enoylazetidin-3-yl)acetonitrile
• InChI: InChI=1S/C8H10N2O/c1-2-8(11)10-5-7(6-10)3-4-9/h2,7H,1,3,5-6H2
• InChI Key: SUCRWXXGICECHL-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CC(C1)CC#N
• Molecular Formula: C8H10N2O
• Molecular Weight: 150.18 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, likely involves an azetidine ring attached to a nitrile group. The exact structure would depend on the specific locations of these groups within the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The azetidine ring might undergo reactions typical of cyclic amines, while the nitrile group could participate in various reactions, such as hydrolysis or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of a polar nitrile group could impact its solubility, while the cyclic structure might influence its stability.

Mechanism of Action

Without specific context (such as biological activity), it’s challenging to discuss the “mechanism of action” of a chemical compound. If this compound has been studied for a specific biological or chemical activity, the mechanism would depend on that context.

Safety and Hazards

As with any chemical compound, handling “2-(1-Prop-2-enoylazetidin-3-yl)acetonitrile” would require appropriate safety precautions. The specific hazards would depend on various factors, including its reactivity, toxicity, and physical properties.

Future Directions

The study and application of this compound would depend on its properties and potential uses. If it exhibits interesting reactivity or useful properties, it could be a subject of future research.